Cas no 16676-83-8 (1(2H)-Phthalazinone,8-amino-4-methyl-2-phenyl-)

1(2H)-Phthalazinone,8-amino-4-methyl-2-phenyl- structure
16676-83-8 structure
Product Name:1(2H)-Phthalazinone,8-amino-4-methyl-2-phenyl-
CAS No:16676-83-8
MF:C15H13N3O
MW:251.283222913742
CID:163624
PubChem ID:204614
Update Time:2025-04-19

1(2H)-Phthalazinone,8-amino-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone,8-amino-4-methyl-2-phenyl-
    • 8-amino-4-methyl-2-phenylphthalazin-1-one
    • DTXSID00168179
    • BRN 1582446
    • 1(2H)-Phthalazinone, 8-amino-4-methyl-2-phenyl-
    • 8-Amino-4-methyl-2-phenyl-1(2H)-phthalazinone
    • 16676-83-8
    • Inchi: 1S/C15H13N3O/c1-10-12-8-5-9-13(16)14(12)15(19)18(17-10)11-6-3-2-4-7-11/h2-9H,16H2,1H3
    • InChI Key: DGMMATDFCMSJFH-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C)=NN1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 461.3°C at 760 mmHg
  • Flash Point: 232.8°C
  • Refractive Index: 1.669
  • PSA: 58.69
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